A Literature Review of Adamantane-Morpholine Conjugate Bioactivity: An In-depth Technical Guide for Drug Discovery Professionals
A Literature Review of Adamantane-Morpholine Conjugate Bioactivity: An In-depth Technical Guide for Drug Discovery Professionals
Abstract
The strategic conjugation of bioactive pharmacophores is a cornerstone of modern medicinal chemistry, aimed at creating hybrid molecules with enhanced efficacy, improved pharmacokinetic profiles, and novel mechanisms of action. This guide provides an in-depth technical review of the burgeoning field of adamantane-morpholine conjugates. We delve into the compelling scientific rationale for combining the rigid, lipophilic adamantane scaffold with the versatile, privileged morpholine heterocycle. This document synthesizes the current understanding of the diverse bioactivities of these conjugates, with a primary focus on their anticancer, antiviral, and neuroprotective properties. We will explore their mechanisms of action, present key structure-activity relationship (SAR) insights, and provide exemplary experimental protocols for their synthesis and evaluation. This guide is intended to be a vital resource for researchers, scientists, and drug development professionals engaged in the discovery of next-generation therapeutics.
The Rationale for Adamantane-Morpholine Conjugation: A Synergistic Alliance
The convergence of an adamantane moiety and a morpholine ring within a single molecular entity is a deliberate strategy rooted in the unique and complementary attributes of each component.
-
The Adamantane Moiety: A Lipophilic Anchor and Rigid Scaffold
The adamantane cage, a perfectly symmetrical, diamondoid hydrocarbon, is considered a "privileged scaffold" in medicinal chemistry. Its defining characteristic is its high lipophilicity, which can significantly enhance the ability of a drug molecule to cross cellular membranes and the blood-brain barrier.[1][2] This property is crucial for reaching intracellular or central nervous system targets. Furthermore, the inherent rigidity of the adamantane structure provides a stable, three-dimensional framework that can orient functional groups for optimal interaction with biological targets.[1] Its steric bulk can also influence binding selectivity and protect the molecule from metabolic degradation, thereby improving its pharmacokinetic profile.[3]
-
The Morpholine Ring: A "Privileged" Heterocycle for Enhanced Pharmacokinetics
Morpholine, a saturated six-membered heterocycle containing both an amine and an ether functional group, is another structure frequently incorporated into successful drug molecules.[4] Its presence can impart favorable physicochemical properties, such as improved aqueous solubility and metabolic stability. The nitrogen atom can be readily functionalized, allowing for the facile introduction of diverse substituents to modulate bioactivity and target engagement.[4][5] The morpholine ring's ability to form hydrogen bonds can also contribute to target binding affinity.[5]
-
The Conjugate: A Hybrid with Emergent Properties
The conjugation of these two powerful pharmacophores creates a hybrid molecule with the potential for synergistic or additive effects. The adamantane moiety can drive membrane translocation and anchor the molecule in hydrophobic pockets of target proteins, while the morpholine ring can fine-tune solubility, metabolic stability, and interactions with polar residues. This dual-functionality opens up a vast chemical space for the design of novel therapeutics with enhanced "drug-like" properties.
Anticancer Activity: Targeting Inflammatory Pathways
A significant body of research has highlighted the potential of adamantane-morpholine conjugates as potent anticancer agents. A notable example is a series of arylmethyl (Z)-N'-(adamantan-1-yl)-morpholine-4-carbothioimidates, which have demonstrated significant in vitro and in vivo activity against hepatocellular carcinoma (HCC).[6]
Mechanism of Action: Inhibition of the TLR4-MyD88-NF-κB Signaling Pathway
The anticancer effect of these adamantane-morpholine conjugates has been elucidated to proceed via the inhibition of the Toll-like receptor 4 (TLR4) signaling pathway.[6] This pathway is a critical component of the innate immune system, but its aberrant activation in cancer cells can promote chronic inflammation, cell survival, and proliferation.
The key steps in this signaling cascade and the inhibitory action of the adamantane-morpholine conjugates are as follows:
-
TLR4 Activation: In the tumor microenvironment, TLR4 can be activated by various ligands, leading to the recruitment of the adaptor protein MyD88.
-
Signal Transduction: MyD88 then recruits and activates TRAF-6, which in turn activates the IKK complex.
-
NF-κB Activation: The IKK complex phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and proteasomal degradation. This releases the transcription factor NF-κB (p65 subunit) to translocate to the nucleus.
-
Gene Transcription: In the nucleus, NF-κB binds to the promoters of target genes, upregulating the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-1β), anti-apoptotic proteins, and factors that promote cell proliferation and angiogenesis.
-
Inhibition by Adamantane-Morpholine Conjugates: Studies have shown that specific adamantane-morpholine derivatives significantly decrease the protein expression levels of TLR4, MyD88, TRAF-6, and phosphorylated NF-κB p65.[6] This effectively shuts down the inflammatory signaling cascade, leading to a reduction in pro-tumorigenic cytokines and an increase in the expression of the pro-apoptotic protein caspase-3.[6]
Visualization of the Anticancer Mechanism
Caption: Inhibition of the TLR4-MyD88-NF-κB pathway by adamantane-morpholine conjugates.
Quantitative Data and Structure-Activity Relationship (SAR)
The cytotoxic effects of a series of adamantyl isothiourea derivatives, including morpholine-containing compounds, have been evaluated against various human tumor cell lines. The results consistently show that the morpholine derivatives exhibit higher cytotoxic effects compared to their 4-phenylpiperazine analogues.[6]
| Compound ID | R Group | Hep-G2 (IC50, µM) | Hela (IC50, µM) | HCT-116 (IC50, µM) |
| 5 | 4-Chlorobenzyl | 1.83 ± 0.11 | 2.11 ± 0.15 | 2.45 ± 0.18 |
| 6 | 4-Nitrobenzyl | 1.54 ± 0.09 | 1.87 ± 0.13 | 2.03 ± 0.14 |
| 7 | 4-Methoxybenzyl | 2.15 ± 0.16 | 2.58 ± 0.21 | 2.91 ± 0.24 |
| DOXO | (Doxorubicin) | 1.21 ± 0.08 | 1.43 ± 0.11 | 1.67 ± 0.12 |
| Data adapted from El-Gamal et al., 2021.[6] |
Key SAR Insights:
-
Superiority of Morpholine: The morpholine moiety consistently confers greater cytotoxic activity compared to a 4-phenylpiperazine ring in this series of compounds.[6]
-
Influence of the Arylmethyl Group: The nature of the substituent on the benzyl ring attached to the isothiourea core modulates the anticancer activity. An electron-withdrawing group (e.g., -NO2 in compound 6 ) leads to the most potent activity, followed by the chloro-substituted compound 5 . An electron-donating group (e.g., -OCH3 in compound 7 ) results in slightly reduced, though still significant, activity.[6]
Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)
This protocol outlines the general steps for assessing the in vitro cytotoxicity of adamantane-morpholine conjugates against a cancer cell line.
Objective: To determine the concentration of the test compound that inhibits cell growth by 50% (IC50).
Materials:
-
Human cancer cell line (e.g., Hep-G2)
-
Complete growth medium (e.g., DMEM with 10% FBS)
-
Adamantane-morpholine conjugate stock solution (in DMSO)
-
3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)
-
Dimethyl sulfoxide (DMSO)
-
96-well microtiter plates
-
CO2 incubator (37°C, 5% CO2)
-
Microplate reader
Procedure:
-
Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells/well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.
-
Compound Treatment: Prepare serial dilutions of the adamantane-morpholine conjugate in the growth medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same percentage of DMSO as the highest compound concentration) and a positive control (e.g., Doxorubicin).
-
Incubation: Incubate the plate for 48-72 hours in a CO2 incubator.
-
MTT Addition: Add 10 µL of the MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.
-
Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
-
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
-
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.
Antiviral Activity: A Legacy of Targeting Influenza A
The field of adamantane-based therapeutics was born from the discovery of the anti-influenza A activity of amantadine.[7] While resistance has emerged, the adamantane scaffold remains a valuable starting point for the design of new antiviral agents. The conjugation with a morpholine moiety offers a promising strategy to overcome resistance and broaden the spectrum of activity.
Mechanism of Action: M2 Proton Channel Blockade
The primary antiviral mechanism of amantadine and its analogues against influenza A virus is the blockade of the M2 ion channel protein.
-
Viral Entry: The influenza virus enters the host cell via endocytosis, forming an endosome.
-
Acidification and Uncoating: For the virus to replicate, the interior of the endosome must be acidified. This acidification activates the viral M2 proton channel, which pumps protons into the viral particle. This process is crucial for the uncoating of the viral ribonucleoprotein (vRNP) complex, releasing it into the cytoplasm.
-
Inhibition by Adamantane Derivatives: Adamantane derivatives, including potential morpholine conjugates, are thought to bind to the pore of the M2 ion channel, physically blocking the influx of protons. This prevents the acidification of the viral interior, inhibits the uncoating process, and halts viral replication at an early stage.
Experimental Workflow: Plaque Reduction Assay
Caption: Workflow for a plaque reduction assay to determine antiviral activity.
Neuroprotective Effects: Modulating Neuroinflammation and Neurotransmission
Adamantane derivatives, most notably memantine, are established therapeutics for neurodegenerative diseases like Alzheimer's.[8] Their mechanism often involves the modulation of neurotransmitter systems, such as the glutamatergic system. Emerging research suggests that adamantane-morpholine conjugates may also exert neuroprotective effects through anti-inflammatory and other neuromodulatory pathways.
Potential Mechanisms of Action
-
Anti-inflammatory Effects: Similar to their anticancer mechanism, adamantane-morpholine conjugates may reduce neuroinflammation by inhibiting pro-inflammatory signaling pathways in microglia and astrocytes.[8] This is critical as chronic neuroinflammation is a key driver of neuronal damage in many neurodegenerative conditions.
-
GABAergic System Modulation: Some adamantane derivatives that are not NMDA receptor antagonists have been shown to exert neuroprotective and cerebrovascular effects through the GABAergic system. This suggests that adamantane-morpholine conjugates could potentially modulate GABA receptors, promoting inhibitory neurotransmission and protecting against excitotoxicity.
-
Modulation of DPP4 and Cav1: Recent studies on adamantane derivatives in models of diabetic cognitive impairment suggest that their neuroprotective effects may be related to the modulation of dipeptidyl peptidase 4 (DPP4) and caveolin-1 (Cav1), which are involved in inflammation and neural plasticity.[8]
Synthesis Strategies
The synthesis of adamantane-morpholine conjugates typically involves standard organic chemistry transformations. A common approach is the coupling of a functionalized adamantane precursor with a morpholine-containing fragment.
General Synthetic Approach: Amide Coupling
A reliable method for creating a stable linkage is through amide bond formation.
Caption: A general workflow for the synthesis of adamantane-morpholine conjugates via amide coupling.
Exemplary Protocol Steps:
-
Activation of Adamantane Carboxylic Acid: 1-Adamantanecarboxylic acid is converted to a more reactive species, such as an acid chloride (using thionyl chloride) or an activated ester (using a coupling agent like EDC in the presence of HOBt).
-
Coupling Reaction: The activated adamantane species is then reacted with a suitable amino-functionalized morpholine derivative (e.g., 4-(2-aminoethyl)morpholine) in an appropriate solvent (e.g., DCM or DMF) and often in the presence of a base (e.g., triethylamine) to neutralize any acid by-products.
-
Work-up and Purification: The reaction mixture is subjected to an aqueous work-up to remove unreacted reagents and by-products. The crude product is then purified, typically by column chromatography or recrystallization, to yield the final adamantane-morpholine conjugate.
Future Perspectives and Conclusion
The conjugation of adamantane and morpholine represents a highly promising strategy in the quest for novel therapeutics. The synthesized evidence clearly demonstrates their potential across multiple therapeutic areas, most notably in oncology. The ability of these conjugates to potently inhibit the TLR4-MyD88-NF-κB signaling pathway provides a strong mechanistic basis for their development as anticancer agents, particularly for inflammation-driven malignancies like hepatocellular carcinoma.
Future research should focus on several key areas:
-
Expansion of the Chemical Space: Synthesis and screening of larger, more diverse libraries of adamantane-morpholine conjugates are needed to further refine structure-activity relationships for different biological targets.
-
Mechanism of Action Studies: While the anticancer mechanism is becoming clearer, further investigation into the precise molecular interactions and downstream effects in antiviral and neuroprotective contexts is warranted.
-
Pharmacokinetic and Toxicological Profiling: Rigorous ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies are essential to identify lead candidates with optimal drug-like properties for preclinical and clinical development.
-
Exploration of New Therapeutic Areas: The unique physicochemical properties of these conjugates may lend them to applications in other areas, such as anti-infectives (beyond viruses) and metabolic diseases.
References
-
Sulkowski, G., et al. (2022). The novel adamantane derivatives as potential mediators of inflammation and neural plasticity in diabetes mice with cognitive impairment. Scientific Reports. [Link]
-
El-Gamal, M. I., et al. (2021). Adamantane-linked isothiourea derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling. Scientific Reports. [Link]
-
Simonyan, R. A., et al. (2018). Cerebrovascular and neuroprotective effects of adamantane derivative. Evidence-Based Complementary and Alternative Medicine. [Link]
- Sharma, P. K., et al. (2022). Morpholine: Pharmacophore Modulating Pharmacokinetic Properties of Anticancer Leads.
-
Wanka, L., et al. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews. [Link]
-
Gasparyan, G. G., et al. (2018). Cerebrovascular and Neuroprotective Effects of Adamantane Derivative. Evidence-Based Complementary and Alternative Medicine. [Link]
-
Wessjohann, L. A., et al. (2011). Structure activity relationship of adamantane compounds. ResearchGate. [Link]
- De Clercq, E. (2006). Antiviral agents active against influenza A viruses.
-
Papapostolou, I., et al. (2025). New Adamantane Derivatives with Sigma Affinity and Antiproliferative Activity. ResearchGate. [Link]
-
Abu Ali, O. A., et al. (2026). Adamantane derivatives as anticancer activity. ResearchGate. [Link]
-
Al-Ostath, A., et al. (2025). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. MDPI. [Link]
-
Shtro, A. A., et al. (2022). Antiviral activity of adamantane derivatives against respiratory syncytial virus. Journal of microbiology, epidemiology and immunobiology. [Link]
-
Zheldakov, A. A., et al. (2021). Novel Tdp1 Inhibitors Based on Adamantane Connected with Monoterpene Moieties via Heterocyclic Fragments. MDPI. [Link]
-
Al-Suwaidan, I. A., et al. (2023). Novel Adamantane-Linked Isothiourea Derivatives as Potential Chemotherapeutic Agents: Synthesis, Structural Insights, and Antimicrobial/Anti-Proliferative Profiles. ACS Omega. [Link]
-
Kryštof, V., et al. (2021). Adamantane-Substituted Purines and Their β-Cyclodextrin Complexes: Synthesis and Biological Activity. MDPI. [Link]
-
Charette, A. B., et al. (2004). Four-directional synthesis of adamantane derivatives. Arkat USA. [Link]
- Ortiz, K. G., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Journal of the American Chemical Society.
-
Taha, M., et al. (2020). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. ACS Omega. [Link]
-
Organic Chemistry Portal. (2024). Morpholine synthesis. . [Link]
-
Cibulka, R., et al. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. MDPI. [Link]
- Lamoureux, G. & Artavia, G. (2010). Use of the Adamantane Structure in Medicinal Chemistry. Current Medicinal Chemistry.
-
Heiran, R., et al. (2025). Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. Frontiers in Chemistry. [Link]
-
Tzara, A., et al. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews. [Link]
- Kumari, A. & Singh, R. K. (2020). Morpholine (tetrahydro-1,4-oxazine) is recognized as a valuable framework in medicinal chemistry. Frontiers in Chemistry.
Sources
- 1. mdpi.com [mdpi.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Antiviral activity of adamantane derivatives against respiratory syncytial virus - Shtro - Medical academic journal [ogarev-online.ru]
- 4. Adamantane-linked isothiourea derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The novel adamantane derivatives as potential mediators of inflammation and neural plasticity in diabetes mice with cognitive impairment - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Cerebrovascular and Neuroprotective Effects of Adamantane Derivative - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Cerebrovascular and neuroprotective effects of adamantane derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
